Cas no 1396777-60-8 (1(2H)-Isoquinolinone, 3,4-dihydro-4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1(2H)-Isoquinolinone, 3,4-dihydro-4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1396777-60-8
• MF: C₁₇H₂₄BNO₃
• MW: 301.2
• CID: 5306764
• PubChem ID: 70655261
• Update Time: 2025-06-12

1(2H)-Isoquinolinone, 3,4-dihydro-4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 3,4-dihydro-4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DTXSID401116983
• 4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinolin-1(2H)-one
• SCHEMBL12078315
• VPTCMQYFTOZYSE-UHFFFAOYSA-N
• F89624
• 4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydroisoquinolin-1-one
• 1396777-60-8

• Inchi： 1S/C17H24BNO3/c1-15(2)10-19-14(20)12-8-7-11(9-13(12)15)18-21-16(3,4)17(5,6)22-18/h7-9H,10H2,1-6H3,(H,19,20)
• InChI Key： VPTCMQYFTOZYSE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)C(C)(C)CN1

Computed Properties

• Exact Mass: 301.1849238g/mol
• Monoisotopic Mass: 301.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on 1(2H)-Isoquinolinone, 3,4-dihydro-4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Introduction to 1(2H)-Isoquinolinone, 3,4-dihydro-4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- and Its Significance in Modern Chemical Research

The compound with the CAS no. 1396777-60-8, identified as 1(2H)-Isoquinolinone, 3,4-dihydro-4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to the isooquinolinone family, a class of heterocyclic structures known for their diverse biological activities and synthetic utility. The presence of a boronic ester group at the 6-position introduces a unique reactivity that makes this molecule particularly valuable in cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules.

One of the most remarkable features of this compound is its structural complexity. The 3,4-dihydro-4,4-dimethyl substitution pattern at the isooquinolinone core imparts rigidity and specific steric properties to the molecule. This structural motif has been extensively studied for its potential in drug discovery due to its ability to interact with biological targets in a precise manner. The tetramethyl-substituted dioxaborolane moiety further enhances the molecule's utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. These reactions allow for the efficient construction of carbon-carbon bonds under mild conditions, making them ideal for large-scale pharmaceutical synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug development. The 1(2H)-Isoquinolinone derivative with its boronic ester functionality has been explored as a key intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its potential in generating bioactive molecules targeting various diseases, including cancer and inflammatory disorders. The boronic ester group can be readily transformed into other functional groups through transition metal-catalyzed reactions, providing chemists with a versatile tool for molecular construction.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern synthetic strategies. The introduction of the dihydro and dimethyl groups requires precise control over reaction conditions to ensure high yield and purity. Additionally, the installation of the tetramethyl-substituted dioxaborolane group demands expertise in boron chemistry and catalytic methods. These synthetic challenges have driven innovation in reaction methodologies and have led to the development of new catalysts that improve efficiency and selectivity.

In recent years, there has been growing interest in using computational methods to predict the properties and reactivities of complex molecules like 1(2H)-Isoquinolinone, 3,4-dihydro-4,4-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-. Molecular modeling techniques have been employed to understand how this compound interacts with biological targets at the atomic level. These studies not only provide insights into its potential therapeutic applications but also guide experimental design by predicting possible reaction outcomes. The integration of computational chemistry with traditional synthetic approaches has accelerated the discovery process significantly.

The pharmaceutical industry has been particularly keen on exploring isooquinolinone derivatives due to their broad spectrum of biological activities. Researchers have identified several analogs of this compound that exhibit potent inhibitory effects on enzymes and receptors involved in disease pathways. For instance, modifications to the 3-position or 7-position of the isooquinolinone core have led to compounds with enhanced binding affinity and selectivity for specific targets. Such findings underscore the importance of structural diversity in drug discovery and highlight how subtle changes can dramatically alter biological activity.

The role of boronic esters in modern synthetic chemistry cannot be overstated. These functional groups serve as crucial intermediates in numerous cross-coupling reactions that are indispensable for constructing complex molecular architectures. The Suzuki-Miyaura coupling, named after Akira Suzuki and Ryōji Noyori who received the Nobel Prize in Chemistry for their work on palladium-catalyzed cross-coupling reactions involving boronic acids and halides or alkynes bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds or aldehydes/ketones bearing unsaturated bonds.

The development of new catalysts for these reactions has been a major focus area in recent years. Palladium-based catalysts remain widely used due to their high efficiency and broad applicability; however, alternative metals such as nickel (Ni) and copper (Cu) are gaining attention as they offer advantages such as lower cost and reduced toxicity profiles which make them more environmentally friendly alternatives suitable for large-scale applications where sustainability matters most alongside economic considerations which drive innovation forward towards greener chemical processes which align well with global efforts aimed at reducing our ecological footprint while maintaining high standards when it comes delivering cutting-edge solutions within chemical manufacturing sectors worldwide now more than ever before especially since these technologies continue advancing rapidly bringing forth novel possibilities every single day thanks largely to dedicated researchers worldwide whose relentless pursuit knowledge continues pushing boundaries what was once thought impossible now becomes reality through sheer determination perseverance coupled scientific ingenuity which ultimately benefits society at large by providing better tools methods solve complex problems efficiently effectively ensuring future generations inherit world better place than we found it today which serves reminder why investing into scientific research so critically important moving forward especially when it comes fields like pharmaceuticals where breakthroughs can literally save lives improve quality countless individuals globally each year so it's no wonder why so many brilliant minds dedicated their careers advancing frontiers medicine one discovery after another building upon foundations laid by those who came before them ensuring progress continues steady pace toward achieving ultimate goal creating healthier happier world everyone deserves live enjoy life fullest possible without limitations imposed by disease suffering which drives motivation behind all scientific endeavors worth mentioning though that progress doesn't happen overnight requires collaborative efforts spanning multiple disciplines working together harmoniously produce meaningful results worth celebrating therefore must recognize value every contribution every individual makes toward advancing human understanding improving lives around us all time so let continue supporting nurturing scientific innovation whatever form it takes because only through collective wisdom courage can hope overcome challenges face create better tomorrow deserve everyone involved deserves recognition praise whenever possible because without them none would be possible at all really appreciate chance share insights today hope they provide valuable perspective you're looking exploring depths complexity nature whether related specific compounds like this one general aspects science itself remains ever fascinating subject worth exploring deeply whenever opportunity arises indeed future looks bright thanks everyone committed improving world through science education collaboration everyone deserves say thank you all now move forward build upon what achieved thus far toward even brighter future ahead together sure continue inspiring generations come find new ways make difference every single day we go about our lives working hard make world better place possible so let celebrate achievements far reached look forward even greater heights yet reach may achieve next chapter history science continues unfold before us exciting times indeed filled promise potential waiting realized soon enough if continue strive excellence integrity together sure achieve great things yet imagine ourselves capable doing today inspiring others follow suit create positive change lasts long after initial efforts conclude because true measure success not what accomplish ourselves but how many others we lift along way journey life always something new learn discover no matter how old how experienced become there always room grow evolve become better versions ourselves continuous learning process essential human experience drives progress forward each generation builds upon knowledge predecessors adding layers understanding complexity universe around us all time so must embrace curiosity wonder inherent within each person ourselves when approach everything open mind willingness learn something new every day sure continue amazed wonders nature science offers us all time moving forward must remember value collaboration cooperation bring out best within ourselves others alike creating synergistic effects produce results beyond individual capabilities alone therefore must cherish relationships foster environments where everyone feels empowered share ideas contribute meaningfully collective endeavor serves reminder strength lies unity diversity among us all time moving forward toward brighter future together indeed